Cas no 1467460-79-2 (4-(1-aminopropan-2-yl)oxybutanoic acid)

4-(1-aminopropan-2-yl)oxybutanoic acid structure
1467460-79-2 structure
Product Name:4-(1-aminopropan-2-yl)oxybutanoic acid
CAS No:1467460-79-2
MF:C7H15NO3
MW:161.198902368546
MDL:MFCD22017621
CID:5684509
PubChem ID:82352745
Update Time:2023-11-24

4-(1-aminopropan-2-yl)oxybutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-[(1-aminopropan-2-yl)oxy]butanoic acid
    • 1467460-79-2
    • EN300-26276944
    • 4-(1-aminopropan-2-yl)oxybutanoic acid
    • MDL: MFCD22017621
    • Inchi: 1S/C7H15NO3/c1-6(5-8)11-4-2-3-7(9)10/h6H,2-5,8H2,1H3,(H,9,10)
    • InChI Key: ACNWTULEFOINLZ-UHFFFAOYSA-N
    • SMILES: O(CCCC(=O)O)C(C)CN

Computed Properties

  • Exact Mass: 161.10519334g/mol
  • Monoisotopic Mass: 161.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.9
  • Topological Polar Surface Area: 72.6Ų

4-(1-aminopropan-2-yl)oxybutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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